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Compound of Interest

Compound Name: Acid Red 186 free acid
CAS No.: 50335-05-2
Cat. No.: B1665443

Get Quote

Executive Safety & Hazard Assessment

Before initiating any disposal workflow, you must characterize the specific hazards of the "Free
Acid" form. Standard Acid Red 186 is often a sodium salt; the Free Acid form is protonated,
meaning it is likely more acidic and has lower water solubility than the commercial salt.

Chemical Hazard Profile
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Critical Disposal

Property Specification L.
Implication
Identifier for waste manifesting.
CAS Number 52677-44-8 (General) o
) . Contains Chromium (Cr).[1][2]
Chemical Family Metal Complex Monoazo
RCRA Regulated.
] Potential pH < 2.0 in solution.
Form Free Acid (Protonated) )
[1] Corrosive hazard.[1]
) DO NOT dispose of via
RCRA Code D007 (Chromium) _
sanitary sewer.[1]
Irritant to eyes, skin, and
Health Hazards H315, H319, H335

respiratory tract.[3]

Mandatory PPE (Personal Protective Equipment)[1][4]

e Respiratory: N95 or P100 respirator (if handling dry powder to prevent inhalation of
chromium-containing dust).[1]

e Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Double-gloving recommended for
concentrated free acid.[1]

e Ocular: Chemical splash goggles.[1]

Waste Stream Classification Logic

The presence of Chromium overrides most other classification rules.[1] Use the following logic
to determine the correct waste stream.
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Waste Characterization:
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Figure 1: Decision logic for classifying Acid Red 186 waste streams based on physical state
and solvent matrix.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Residue)

Applicability: Expired pure dye, spill cleanup residues, or heavily contaminated weighing
papers.[1]
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» Containment: Transfer the solid material into a wide-mouth high-density polyethylene
(HDPE) jar. Glass is acceptable but breakage-prone.[1]

e Labeling: Apply a Hazardous Waste label.
o Constituents: "Acid Red 186 (Chromium Complex Azo Dye)".[1][4]
o Hazard Checkboxes: Check "Toxic" (due to Cr) and "Irritant”.[1]

e Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) as azo dyes can
react vigorously.[1]

» Disposal Action: Seal tightly and move to your facility's Satellite Accumulation Area (SAA).[1]

Protocol B: Liquid Waste (Aqueous & Organic)

Applicability: Stock solutions, dyeing baths, or HPLC waste.[1]
Crucial Warning: The "Free Acid" form can lower the pH of your waste container.[1]

o Compatibility Check: If adding to a commingled waste container (e.g., "General Aqueous
Waste"), verify that the container does not contain cyanides or sulfides, as acidic dyes can
liberate toxic gases.[1]

» Selection of Container: Use a chemically resistant carboy (HDPE or Polypropylene).[1]
e pH Adjustment (Optional but Recommended):

o If the solution is highly acidic (pH < 2), it is safer to neutralize it to pH 6—8 using Sodium
Hydroxide (NaOH) or Sodium Bicarbonate (NaHCOs) before adding it to a central waste
carboy.[1] This prevents corrosion of the container and unexpected reactions.[1]

o Note: Neutralization does not remove the Chromium hazard.[1] It remains hazardous
waste.[1]

o Transfer: Pour liquid into the container using a funnel to prevent splashing.
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e Rinsing: Triple-rinse the original vessel with a small volume of solvent.[1] Add rinsate to the
waste container.[1]

» Manifesting: Ensure the manifest explicitly lists "Chromium Compounds".

Protocol C: Trace Contamination (Glassware)

o Solubility Check: Acid Red 186 Free Acid is slightly soluble in ethanol/acetone.[1][4] Use
these solvents for initial cleaning if water fails.[1]

 First Rinse: Collect the first concentrated rinse as Hazardous Liquid Waste (Protocol B).[1]

o Subsequent Cleaning: Once visible color is removed, standard detergent washing is
acceptable.[1]

Scientific Context: Why This Procedure?
The Chromium Factor

Acid Red 186 is a 1:2 Metal Complex Dye.[1] The dye molecule acts as a ligand binding a
central Chromium (111) ion.[1]

e Regulatory Impact: Under the Resource Conservation and Recovery Act (RCRA), waste
containing Chromium may be classified as D007 if the leachable chromium exceeds 5.0
mg/L [1].[1] Since pure dye solutions easily exceed this limit, you must default to treating it as
D007 Hazardous Waste.

e Environmental Impact: Chromium is persistent and toxic to aquatic life.[1] Standard
wastewater treatment plants (WWTP) cannot degrade heavy metals; they accumulate in the
sludge, rendering the sludge hazardous [2].[1]

The "Free Acid" Nuance

Most commercial dyes are salts (e.g., Sodium Sulfonate). The "Free Acid" form means the
sulfonate groups are protonated (-SOsH).[1]

e Solubility: The free acid is often less soluble in water than the salt form.[1] If you observe
precipitation in your waste container, do not be alarmed; the sludge is still hazardous.
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 Acidity: A concentrated solution of the free acid acts as a weak acid.[1] Mixing this with basic
waste (e.g., ammonia buffers) will generate heat (exothermic neutralization).[1] Always add
slowly.

Emergency Procedures

1. Dampen with wet paper towel
Dry Powder (Prevent Dust)
2. Scoop into bag
T Label as Hazardous Waste
Chromium,
— ( )
Liquid Solution 1. Absorb with V(_armiculite/Pads
2. Scoop into bag

Spill Detected Identify Type

Click to download full resolution via product page
Figure 2: Emergency response workflow for Acid Red 186 spills.

Skin Contact: Immediately wash with soap and water.[1][5][6] The dye binds strongly to keratin
(skin/nails).[1] Staining is persistent but generally not systemically toxic unless exposure is
massive.[1] Eye Contact: Rinse for 15 minutes.[1][5][6] The acidic nature of the free acid makes
this an immediate priority to prevent corneal damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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